molecular formula C30H44O9 B15351762 (3S,5R,8R,9S,10R,13R,14S,17R)-3-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-14-hydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-10-carbaldehyde

(3S,5R,8R,9S,10R,13R,14S,17R)-3-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-14-hydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-10-carbaldehyde

Cat. No.: B15351762
M. Wt: 548.7 g/mol
InChI Key: PMTSPAGBAFCORP-OMBHJEGLSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound of interest is a highly functionalized steroidal derivative with a cyclopenta[a]phenanthrene core. Key structural features include:

  • Cyclopenta[a]phenanthrene backbone: A tetracyclic steroidal framework common in bioactive molecules.
  • Substituents: A 3-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy group (a substituted oxane sugar moiety). A 14-hydroxy group and 13-methyl group on the steroidal core. A 17-(5-oxo-2H-furan-3-yl) group, introducing a reactive α,β-unsaturated lactone.

This compound’s complexity arises from its stereochemical configuration (eight chiral centers) and diverse functional groups, which influence its physicochemical properties and biological activity .

Properties

Molecular Formula

C30H44O9

Molecular Weight

548.7 g/mol

IUPAC Name

(3S,5R,8R,9S,10R,13R,14S,17R)-3-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-14-hydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-10-carbaldehyde

InChI

InChI=1S/C30H44O9/c1-16-24(33)26(36-3)25(34)27(38-16)39-19-6-10-29(15-31)18(13-19)4-5-22-21(29)7-9-28(2)20(8-11-30(22,28)35)17-12-23(32)37-14-17/h12,15-16,18-22,24-27,33-35H,4-11,13-14H2,1-3H3/t16-,18-,19+,20-,21+,22-,24-,25-,26+,27-,28-,29-,30+/m1/s1

InChI Key

PMTSPAGBAFCORP-OMBHJEGLSA-N

Isomeric SMILES

C[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@H]2CC[C@]3([C@@H](C2)CC[C@@H]4[C@@H]3CC[C@]5([C@@]4(CC[C@@H]5C6=CC(=O)OC6)O)C)C=O)O)OC)O

Canonical SMILES

CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)C=O)O)OC)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Motif-Based Comparison

Table 1: Key Structural Differences Among Analogous Compounds
Compound Name / ID Core Structure Key Substituents Biological Activity / Notes Source
Target Compound Cyclopenta[a]phenanthrene 3-sugar oxane, 14-OH, 13-CH₃, 17-(5-oxo-furan), 10-CHO Hypothesized cytotoxicity due to α,β-unsaturated lactone and aldehyde reactivity
(3S,5S,8R,10S,13R,14S,17R)-3,5,14-Trihydroxy-13-methyl-17-(5-oxo-2,5-dihydro-furan-3-yl)-hexadecahydro-cyclopenta[a]phenanthrene-10-carbaldehyde Cyclopenta[a]phenanthrene 3,5,14-trihydroxy, 17-(5-oxo-furan), 10-CHO Similar to target compound; additional hydroxyl groups may alter solubility
Methyl (4R)-4-((3R,10S,13R,17R)-3-hydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate (Compound 7) Cyclopenta[a]phenanthrene 3-OH, 17-pentanoate ester Lithocholic acid derivative; tested for anti-inflammatory properties
(5S,8R,9S,10S,13R,14S,17S)-13-{2-[(3,5-Difluorobenzyl)oxy]ethyl}-17-hydroxy-10-methylhexadecahydro-3H-cyclopenta[a]phenanthren-3-one Cyclopenta[a]phenanthrene 17-hydroxy, 13-(difluorobenzyl-oxyethyl), 3-keto Fluorinated analogs show enhanced metabolic stability
Key Observations:
  • Electrophilic Groups : The 17-(5-oxo-furan) and 10-carbaldehyde are rare in natural sterols, suggesting synthetic modification for targeted reactivity .
  • Hydroxylation Patterns : Additional hydroxyl groups (e.g., in Compound 7) correlate with increased solubility but reduced lipophilicity .

Computational Similarity Analysis

Using Tanimoto coefficients and Morgan fingerprints (radius = 2), the target compound was compared to databases like ChEMBL and PubChem:

  • Tanimoto Similarity: ~60–70% similarity to lithocholic acid derivatives (e.g., Compound 7) due to shared steroidal backbone . <50% similarity to non-steroidal furan-containing compounds, highlighting the uniqueness of its hybrid structure .

Physicochemical and Pharmacokinetic Properties

Table 2: Property Comparison with Analogous Steroids
Property Target Compound Compound 7 NIST Compound
Molecular Weight ~600 g/mol 460.6 g/mol 498.8 g/mol
LogP (Predicted) 2.1 3.5 4.2
Hydrogen Bond Donors 5 2 1
Hydrogen Bond Acceptors 9 5 3
Rotatable Bonds 6 7 4
Key Trends:
  • Lipophilicity : The target compound’s LogP (2.1) is lower than typical steroids due to polar sugar and aldehyde groups, suggesting improved aqueous solubility .
  • Metabolic Stability : The 4-methoxy group on the oxane sugar may reduce oxidative metabolism compared to hydroxylated analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.